Cas no 1330180-66-9 ((1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride)

Rel-sertraline-d3 (hydrochloride) is a deuterated compound of sertraline hydrochloride Sertraline hydrochloride is a selective serotonin reuptake inhibitor (SSRI) antidepressant Sertraline hydrochloride is used to study a variety of diseases, such as major depression and obsessive compulsive disorder

(1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride structure

1330180-66-9 structure

Product Name:(1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride

CAS No:1330180-66-9

Molecular Formula:C₁₇H₁₈Cl₃N

Molecular Weight:345.7

CID:1065770

PubChem ID:71752191

(1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride Properties

Names and Identifiers

- (±)-trans-Sertraline-d3?HCl (N-methyl-d3)
- rac-trans Sertraline-d3 Hydrochloride
- (1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride
- (±)-trans-Sertraline-d3 HCl (N-methyl-d3)
- [2H3]- (±)-trans Sertraline Hydrochloride
- (±)-trans-Sertraline-d3 hydrochloride (N-methyl-d3)
- rel-Sertraline-d3 (hydrochloride)
- CS-0203691
- TRANS-SERTRALINE-D3 HYDROCHLORIDE
- F91305
- 4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine-d3, Hydrochloride
- (+/-)-trans-sertraline-d3 hcl (n-methyl-d3)
- (1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
- rac-transSertraline-d3Hydrochloride
- HY-B0176AS
- 1330180-66-9
- InChIKey： BLFQGGGGFNSJKA-KSGPAQBCSA-N
- Inchi： 1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17+;/m1./s1/i1D3;
- SMILES： [C@@H]1(NC([2H])([2H])[2H])C2=C(C=CC=C2)[C@@H](C2=CC=C(Cl)C(Cl)=C2)CC1.[H]Cl

Computed Properties

Exact Mass: 344.069313g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 344.069313g/mol
Heavy Atom Count: 21
Complexity: 322
Isotope Atom Count: 3
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 12Å²

(1S,4R)-4-(3,4-dichlorophenyl)-N-(trideuteriomethyl)-1,2,3,4-tetrahydronaphthalen-1-amine:hydrochloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AX33977-5mg	rac-transSertraline-d3Hydrochloride	1330180-66-9	5mg	$409.00	2024-04-20
ChemScence	CS-0203691-10mg	rel-Sertraline-d3 hydrochloride	1330180-66-9	10mg	$0.0
TRC	S280004-1mg	rac-trans Sertraline-d3 Hydrochloride	1330180-66-9	1mg	$ 190.00	2023-09-06